3,3-Difluoro-N-pyridin-3-ylcyclobutane-1-carboxamide

• IUPAC Name: 3,3-difluoro-N-pyridin-3-ylcyclobutane-1-carboxamide
• InChI: InChI=1S/C10H10F2N2O/c11-10(12)4-7(5-10)9(15)14-8-2-1-3-13-6-8/h1-3,6-7H,4-5H2,(H,14,15)
• InChI Key: HARHECXIQRMPFW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(F)F)C(=O)NC2=CN=CC=C2
• Molecular Formula: C10H10F2N2O
• Molecular Weight: 212.20 g/mol

Description

3,3-Difluoro-N-pyridin-3-ylcyclobutane-1-carboxamide, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use as a pain reliever. This compound was first synthesized in the late 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of 3,3-Difluoro-N-pyridin-3-ylcyclobutane-1-carboxamide involves the activation of nicotinic acetylcholine receptors in the nervous system. These receptors are located on nerve cells that transmit pain signals, and by activating them, this compound is able to reduce the transmission of these signals. In addition, this compound has been shown to activate other receptors in the nervous system that are involved in the regulation of pain and mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to reduce the perception of pain in the body. Studies have shown that this compound is able to produce potent analgesic effects in animal models of pain, and it has also been shown to produce antidepressant-like effects in some studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,3-Difluoro-N-pyridin-3-ylcyclobutane-1-carboxamide in lab experiments is its potent analgesic effects. This compound has been shown to produce reliable and consistent pain relief in animal models of pain, which makes it a valuable tool for studying the mechanisms of pain in the body. However, one limitation of using this compound is that it can be difficult to administer in certain experimental settings, as it requires specialized equipment and expertise.

Future Directions

There are several potential future directions for research on 3,3-Difluoro-N-pyridin-3-ylcyclobutane-1-carboxamide. One area of interest is the development of new analogs of this compound that may have improved pharmacological properties. Another area of interest is the investigation of the potential use of this compound in the treatment of other conditions, such as depression and anxiety. Additionally, further research is needed to fully understand the mechanisms of action of this compound and how it affects the nervous system.

Synthesis Methods

The synthesis of 3,3-Difluoro-N-pyridin-3-ylcyclobutane-1-carboxamide involves a multistep process that begins with the reaction of 3-pyridylmagnesium bromide with 3,3-difluorocyclobutanone. This reaction produces 3,3-difluoro-N-pyridin-3-ylcyclobutanone, which is then converted to this compound through a series of additional chemical reactions.

Scientific Research Applications

3,3-Difluoro-N-pyridin-3-ylcyclobutane-1-carboxamide has been the subject of extensive scientific research due to its potential use as a pain reliever. Studies have shown that this compound has a unique mechanism of action that targets a specific type of nicotinic acetylcholine receptor in the nervous system. This receptor is involved in the transmission of pain signals, and by targeting it, this compound is able to reduce the perception of pain in the body.